Cas no 2172552-63-3 ((3-ethyloxetan-3-yl)methyl chloroformate)

• Product Name: (3-ethyloxetan-3-yl)methyl chloroformate
• CAS No: 2172552-63-3
• MF: C₇H₁₁ClO₃
• MW: 178.613441705704
• CID: 6190804
• PubChem ID: 165600299
• Update Time: 2025-06-28

(3-ethyloxetan-3-yl)methyl chloroformate Chemical and Physical Properties

Names and Identifiers

• (3-ethyloxetan-3-yl)methyl chloroformate
• EN300-1613045
• 2172552-63-3

• Inchi： 1S/C7H11ClO3/c1-2-7(3-10-4-7)5-11-6(8)9/h2-5H2,1H3
• InChI Key： PHOHRSSBLRREHB-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC1(CC)COC1

Computed Properties

• Exact Mass: 178.0396719g/mol
• Monoisotopic Mass: 178.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Additional information on (3-ethyloxetan-3-yl)methyl chloroformate

Introduction to (3-Ethyloxetan-3-yl)methyl Chloroformate (CAS No. 2172552-63-3)

(3-Ethyloxetan-3-yl)methyl chloroformate, identified by the CAS registry number 2172552-63-3, is a specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of oxetane, a four-membered cyclic ether, and incorporates a chloroformate functional group, which imparts unique reactivity and versatility to the molecule.

The structure of (3-Ethyloxetan-3-yl)methyl chloroformate consists of an oxetane ring substituted with an ethyl group at the 3-position and a chloroformate group attached via a methylene bridge. This configuration makes it a valuable building block in organic synthesis, particularly in the development of advanced materials and functional polymers.

Recent advancements in chemical synthesis have highlighted the potential of oxetane derivatives, including (3-Ethyloxetan-3-yl)methyl chloroformate, as precursors for the preparation of high-performance polymers with tailored properties. The chloroformate group facilitates various reactions, such as nucleophilic acyl substitution, making it suitable for the synthesis of polyurethanes, polyesters, and other polymer systems with enhanced mechanical and thermal properties.

In addition to its role in polymer chemistry, (3-Ethyloxetan-3-yl)methyl chloroformate has been explored for its applications in drug delivery systems. The oxetane ring provides structural rigidity, while the reactive chloroformate group allows for the conjugation of bioactive molecules, enabling targeted drug delivery and controlled release mechanisms.

Recent studies have also focused on the use of (3-Ethyloxetan-3-yl)methyl chloroformate in surface modification techniques. By incorporating this compound into thin-film coatings, researchers have demonstrated improved adhesion properties and resistance to environmental factors, making it a promising candidate for industrial applications in coatings and adhesives.

The synthesis of (3-Ethyloxetan-3-yl)methyl chloroformate typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Key steps include the formation of the oxetane ring through ring-closing reactions followed by functionalization with the chloroformate group using appropriate reagents.

In conclusion, (3-Ethyloxetan-3-yl)methyl chloroformate (CAS No. 2172552-63-3) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an essential component in modern chemical research and industrial processes.